4-((3-chloropyridin-2-yl)oxy)-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(3-chloropyridin-2-yl)oxy-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O4/c1-25-16-7-3-6-15(17(16)26-2)22-19(24)23-11-8-13(9-12-23)27-18-14(20)5-4-10-21-18/h3-7,10,13H,8-9,11-12H2,1-2H3,(H,22,24)
• InChI Key: KNAKTTLLPJPMFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)N2CCC(CC2)OC3=C(C=CC=N3)Cl
• Molecular Formula: C19H22ClN3O4
• Molecular Weight: 391.8 g/mol

Description

4-((3-chloropyridin-2-yl)oxy)-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide, also known as JNJ-40411813, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of piperidine carboxamides, which have been found to possess various biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

Chemical synthesis of structurally related piperidine derivatives involves various methodologies that can potentially apply to our compound of interest. For example, the efficient synthesis of novel pyrido[4,3-d]pyrimidines and pyrazolo[4,3-c]pyridines through reactions involving arylaldehydes and ammonium acetate or ammonium formate showcases the versatility of piperidine derivatives in creating heterocyclic compounds with potential biological activities (V. Vijayakumar, P. Karthikeyan, S. Sarveswari, 2014); (P. Karthikeyan, V. Vijayakumar, S. Sarveswari, 2014). These methodologies could be adapted to synthesize the compound of interest, highlighting the chemical flexibility and potential for creating a wide array of biologically active molecules.

Potential Biological Activities

The structural analogs of piperidine derivatives exhibit various biological activities, indicating potential research applications for our compound in the areas of drug development and pharmacological study. For example, the study of cannabinoid receptor antagonists with piperidine structures illustrates the role these compounds can play in understanding receptor-ligand interactions and developing therapeutics targeting the cannabinoid system (J. Shim, W. Welsh, E. Cartier, J. Edwards, A. Howlett, 2002). Additionally, research on compounds with piperidine moieties for anti-inflammatory and analgesic activities further supports the potential medicinal chemistry applications of such derivatives (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).